Cas no 2649074-75-7 (2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid)

• Product Name: 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid
• CAS No: 2649074-75-7
• MF: C₁₀H₁₃N₃O₅S₂
• MW: 319.35731959343
• CID: 6218138
• PubChem ID: 165484350
• Update Time: 2025-06-25

2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid
• EN300-1131993
• 2-[(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoyl]pyridine-4-carboxylic acid
• 2649074-75-7

• Inchi： 1S/C10H13N3O5S2/c14-10(15)8-1-2-12-9(7-8)20(17,18)13-19(16)5-3-11-4-6-19/h1-2,7,11H,3-6H2,(H,14,15)
• InChI Key： PRYDRCDRASHLDL-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NS(C1C=C(C(=O)O)C=CN=1)(=O)=O)=O

Computed Properties

• Exact Mass: 319.02966287g/mol
• Monoisotopic Mass: 319.02966287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 143Ų

Additional information on 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid

2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid (CAS No. 2649074-75-7): A Comprehensive Overview

2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid (CAS No. 2649074-75-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid is noteworthy for its thiomorpholine and sulfamoyl moieties. The thiomorpholine ring, a sulfur-containing heterocycle, imparts unique properties to the molecule, such as enhanced lipophilicity and stability. The sulfamoyl group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable functional group in drug design.

The synthesis of 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid has been explored through various routes. One common method involves the reaction of 4-chlorosulfonylpyridine with thiomorpholine oxide in the presence of a suitable base. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent studies have also reported alternative synthetic pathways that improve yield and purity, such as microwave-assisted synthesis and catalytic methods.

In terms of biological activity, 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid has demonstrated significant potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and edema. Additionally, this compound exhibits anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins.

Recent research has also explored the potential of 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid in cancer therapy. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways and inhibiting cell proliferation. Moreover, its ability to cross the blood-brain barrier makes it a promising candidate for treating brain tumors and other central nervous system disorders.

The pharmacokinetic properties of 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid have been extensively studied to optimize its therapeutic potential. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a relatively long half-life, which may facilitate once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid in various indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. However, further studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylpyridine-4-carboxylic acid (CAS No. 2649074-75-7) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great potential to address unmet medical needs and improve patient outcomes.